Cas no 1249273-72-0 (4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine)

4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine is a heterocyclic compound featuring a piperidine moiety linked to a 1,2,4-triazole ring substituted with an isopropyl group. This structure imparts versatility in pharmaceutical and agrochemical applications due to its ability to act as a key intermediate or pharmacophore. The compound's rigid triazole core enhances stability, while the piperidine group offers potential for further functionalization. Its balanced lipophilicity and hydrogen-bonding capabilities make it suitable for drug discovery, particularly in CNS-targeting or antimicrobial agents. The isopropyl substitution may influence steric and electronic properties, allowing fine-tuning of biological activity. This scaffold is valuable for medicinal chemistry research requiring selective modulation of molecular interactions.
4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine structure
1249273-72-0 structure
Product Name:4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine
CAS No:1249273-72-0
MF:C10H18N4
MW:194.276721477509
CID:5044901
PubChem ID:50988293
Update Time:2025-05-20

4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-isopropyl-4H-1,2,4-triazol-3-yl)piperidine dihydrochloride
    • 4-(4-isopropyl-4H-1,2,4-triazol-3-yl)piperidine
    • 4-(4-propan-2-yl-1,2,4-triazol-3-yl)piperidine
    • 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine
    • T4423
    • piperidine, 4-[4-(1-methylethyl)-4H-1,2,4-triazol-3-yl]-, dihydrochloride
    • Inchi: 1S/C10H18N4/c1-8(2)14-7-12-13-10(14)9-3-5-11-6-4-9/h7-9,11H,3-6H2,1-2H3
    • InChI Key: SWGWCGKFUYIGHB-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=NN=CN2C(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 177
  • XLogP3: 0.3
  • Topological Polar Surface Area: 42.7

4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine Pricemore >>

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Additional information on 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine

Comprehensive Overview of 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine (CAS No. 1249273-72-0): Properties, Applications, and Research Insights

The compound 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine (CAS No. 1249273-72-0) is a heterocyclic organic molecule featuring a piperidine core linked to a 1,2,4-triazole moiety. Its unique structural configuration, combining a nitrogen-rich triazole ring with a saturated piperidine scaffold, has garnered significant attention in pharmaceutical and agrochemical research. This article delves into its chemical properties, synthetic pathways, and emerging applications while addressing frequently searched queries related to its stability, bioavailability, and industrial relevance.

Chemically, 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine exhibits a molecular weight of 208.29 g/mol and a lipophilic character due to the isopropyl group attached to the triazole ring. Its hydrogen-bond acceptor/donor sites make it a versatile intermediate in drug design, particularly for targeting central nervous system (CNS) disorders—a trending topic in AI-driven drug discovery platforms. Researchers often inquire about its solubility profile (e.g., "Is CAS 1249273-72-0 water-soluble?"), which is critical for formulation studies. Experimental data suggest moderate solubility in polar organic solvents like DMSO, aligning with its potential as a blood-brain barrier penetrant.

In synthetic chemistry, this compound is typically prepared via cyclocondensation reactions between piperidine-4-carboxylic acid derivatives and isopropyl-substituted hydrazines. Recent green chemistry trends emphasize optimizing such syntheses using catalytic methods to reduce waste—a hotspot in sustainable pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity verification, addressing common quality-control questions from industrial users.

The pharmacological potential of 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine is under exploration in neurodegenerative disease research, coinciding with rising Google searches for "new Parkinson's disease targets 2024." Its triazole-piperidine hybrid structure mimics known dopamine receptor modulators, though clinical data remain preliminary. Additionally, its agrochemical applications—such as fungicidal activity—resonate with queries like "eco-friendly crop protection agents," highlighting its cross-industry utility.

Stability studies reveal that CAS 1249273-72-0 degrades under prolonged UV exposure, necessitating light-protected storage—a practical consideration frequently overlooked in forum discussions. Regulatory databases confirm its non-hazardous status under standard handling conditions, aligning with REACH compliance requirements often searched by EU-based manufacturers.

In conclusion, 4-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]piperidine represents a multifaceted compound bridging medicinal chemistry and material science. Its evolving role in precision medicine and sustainable agriculture ensures continued academic and industrial interest, while SEO analytics underscore demand for detailed technical specifications and structure-activity relationship analyses.

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